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Compound of Interest

Compound Name: Phylloerythrin

Cat. No.: B1203814

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phylloerythrin, a porphyrin derived from the microbial degradation of chlorophyll in the
digestive tract of herbivores, is a potent photosensitizing agent. While notorious for causing
hepatogenous photosensitization in livestock, its inherent photodynamic properties have
garnered interest in the field of drug development, particularly for photodynamic therapy (PDT).
This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and biological activities of phylloerythrin. It includes detailed
spectroscopic data, experimental protocols for its analysis, and an exploration of its mechanism
of action at the cellular and molecular levels. This document aims to serve as a core resource
for researchers and scientists investigating phylloerythrin and for drug development
professionals exploring its therapeutic potential.

Chemical Structure and Physicochemical Properties

Phylloerythrin, also known as phytoporphyrin, is a planar, macrocyclic molecule characterized
by a porphyrin ring system. Its structure is closely related to chlorophyll, from which it is
derived.

Chemical Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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